N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pyrazine-2-carboxamide

• IUPAC Name: N-[2-[2-(2-methoxyethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]pyrazine-2-carboxamide
• InChI: InChI=1S/C15H18N6O3S/c1-24-5-4-18-13(22)7-21-14(10-8-25-9-12(10)20-21)19-15(23)11-6-16-2-3-17-11/h2-3,6H,4-5,7-9H2,1H3,(H,18,22)(H,19,23)
• InChI Key: GYCMNLFLJLRSEU-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN1C(=C2CSCC2=N1)NC(=O)C3=NC=CN=C3
• Molecular Formula: C15H18N6O3S
• Molecular Weight: 362.4 g/mol

Description

N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C15H18N6O3S and its molecular weight is 362.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Novel Derivatives

Pyrazole and Pyrazolopyrimidine Derivatives

The synthesis and characterization of new pyrazole and pyrazolopyrimidine derivatives have been explored for their potential biological activities, including cytotoxicity against cancer cells. For instance, Hassan et al. (2014) synthesized 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their pyrazolo[1,5-a]pyrimidine derivatives, examining their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014).

Antimicrobial and Anticancer Evaluation

Biological Activities of Derivatives

Research has also focused on the synthesis of derivatives with promising antimicrobial and anticancer properties. For example, a study by Senthilkumar et al. (2021) synthesized N-[4-(1,3-benzothiazol-2-ylcarbamoyl)-phenyl]pyrazine-2-carboxamide and evaluated its antibacterial, antifungal, and anticancer activities, showing potential for further investigation in drug development (Senthilkumar et al., 2021).

Novel Synthetic Pathways and Chemical Interactions

Synthetic Pathways and Chemical Properties

Exploring novel synthetic pathways and understanding the chemical properties of pyrazole and pyrazine derivatives have been subjects of research, aiming to develop new compounds with enhanced biological activities. Studies have investigated the synthesis of various derivatives, including those with antimicrobial properties and the ability to form cocrystals, which could lead to new drug formulations. For example, research by Adalder et al. (2012) examined the cocrystallization of pyrazinecarboxamide with different carboxylic acids, shedding light on the potential for designing new pharmaceuticals (Adalder et al., 2012).